Cas no 100940-65-6 (Sandramycin)

• Product Name: Sandramycin
• CAS No: 100940-65-6
• MF: C₆₀H₇₆N₁₂O₁₆
• MW: 1221.31625461578
• CID: 139528
• PubChem ID: 127719
• Update Time: 2024-11-04

Sandramycin Chemical and Physical Properties

Names and Identifiers

• Sandramycin (9CI)
• SANDRAMYCIN
• N,N'-[(7R,11S,19aS,26R,30S,38aS)-12,15,31,34-tetramethyl-6,10,13,16,19,25,29,32,35,38-decaoxo-11,30-di(propan-2-yl)dotriacontahydro-2H,6H,10H,25H-dipyrido[2,1-l:2',1'-b_1_][1
• N,N'-[12,15,31,34-tetramethyl-6,10,13,16,19,25,29,32,35,38-decaoxo-11,30-di(propan-2-yl)dotriacontahydro-2H,6H,10H,25H-dipyrido[2,1-l:2',1'-b_1_][1,17,4,7,10,13,20,23,26,29]dioxaoctaazacyclodotriacontine-7,26-diyl]bis(3-hydroxyquinoline-2-carboxamide)
• 3-Hydroxy-N-[23-[(3-hydroxyquinoline-2-carbonyl)amino]-8,11,28,31-tetramethyl-2,6,9,12,15,22,26,29,32,35-decaoxo-7,27-di(propan-2-yl)-5,25-dioxa-1,8,11,14,21,28,31,34-octazatricyclo[34.4.0.016,21]tetracontan-3-yl]quinoline-2-carboxamide
• 100940-65-6
• CID 127719
• DA-57650
• Sandramycin

• Inchi： 1S/C60H76N12O16/c1-33(2)51-59(85)87-31-39(65-55(81)49-43(73)25-35-17-9-11-19-37(35)63-49)57(83)71-23-15-13-21-41(71)53(79)62-28-46(76)68(6)30-48(78)70(8)52(34(3)4)60(86)88-32-40(66-56(82)50-44(74)26-36-18-10-12-20-38(36)64-50)58(84)72-24-16-14-22-42(72)54(80)61-27-45(75)67(5)29-47(77)69(51)7/h9-12,17-20,25-26,33-34,39-42,51-52,73-74H,13-16,21-24,27-32H2,1-8H3,(H,61,80)(H,62,79)(H,65,81)(H,66,82)
• InChI Key： WXIVYIYCEBUEHL-UHFFFAOYSA-N
• SMILES： O=C1C(COC(C(C(C)C)N(C)C(CN(C)C(CNC(C2CCCCN2C(C(COC(C(C(C)C)N(C)C(CN(C)C(CNC(C2CCCCN21)=O)=O)=O)=O)NC(C1C(=CC2C=CC=CC=2N=1)O)=O)=O)=O)=O)=O)=O)NC(C1C(=CC2C=CC=CC=2N=1)O)=O

Computed Properties

• Exact Mass: 1220.55000
• Monoisotopic Mass: 1220.55022438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 88
• Rotatable Bond Count: 6
• Complexity: 2400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 357Ų

Experimental Properties

• PSA: 357.10000
• LogP: 1.13540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides